Cas no 860788-77-8 (1-[4-(2-THIENYL)-2-PYRIMIDINYL]-1H-PYRROLE-2-CARBALDEHYDE OXIME)

• Product Name: 1-[4-(2-THIENYL)-2-PYRIMIDINYL]-1H-PYRROLE-2-CARBALDEHYDE OXIME
• CAS No: 860788-77-8
• MF: C₁₃H₁₀N₄OS
• MW: 270.309700489044
• CID: 5271285
• Update Time: 2025-06-08

1-[4-(2-THIENYL)-2-PYRIMIDINYL]-1H-PYRROLE-2-CARBALDEHYDE OXIME Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2-THIENYL)-2-PYRIMIDINYL]-1H-PYRROLE-2-CARBALDEHYDE OXIME
• (E)-N-({1-[4-(thiophen-2-yl)pyrimidin-2-yl]-1H-pyrrol-2-yl}methylidene)hydroxylamine

• Inchi： 1S/C13H10N4OS/c18-15-9-10-3-1-7-17(10)13-14-6-5-11(16-13)12-4-2-8-19-12/h1-9,18H
• InChI Key： FWSZSPPNUDXGDJ-UHFFFAOYSA-N
• SMILES： C1C=C(C=NO)N(C2N=C(C3SC=CC=3)C=CN=2)C=1

Additional information on 1-[4-(2-THIENYL)-2-PYRIMIDINYL]-1H-PYRROLE-2-CARBALDEHYDE OXIME

Research Brief on 1-[4-(2-THIENYL)-2-PYRIMIDINYL]-1H-PYRROLE-2-CARBALDEHYDE OXIME (CAS: 860788-77-8)

The compound 1-[4-(2-THIENYL)-2-PYRIMIDINYL]-1H-PYRROLE-2-CARBALDEHYDE OXIME (CAS: 860788-77-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of 1-[4-(2-THIENYL)-2-PYRIMIDINYL]-1H-PYRROLE-2-CARBALDEHYDE OXIME, which combines a pyrimidine ring with a thienyl substituent and an oxime functional group. This combination is believed to contribute to its selective binding affinity for specific biological targets, particularly in the context of kinase inhibition. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the compound's binding modes, providing valuable insights for further optimization.

In vitro and in vivo studies have demonstrated promising results for this compound as a potential inhibitor of key signaling pathways involved in cancer and inflammatory diseases. Notably, its ability to modulate the activity of certain protein kinases has been validated through enzymatic assays and cell-based models. These findings suggest that 1-[4-(2-THIENYL)-2-PYRIMIDINYL]-1H-PYRROLE-2-CARBALDEHYDE OXIME could serve as a lead compound for the development of novel targeted therapies.

Pharmacokinetic evaluations have also been conducted to assess the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data indicate favorable bioavailability and metabolic stability, although further optimization may be required to enhance its drug-like characteristics. Researchers are currently exploring structural modifications to improve its potency and selectivity while maintaining a favorable safety profile.

The synthesis of 1-[4-(2-THIENYL)-2-PYRIMIDINYL]-1H-PYRROLE-2-CARBALDEHYDE OXIME has been refined in recent publications, with several groups reporting improved yields and purity through innovative catalytic methods. These advancements are critical for scaling up production and facilitating further preclinical studies. Additionally, the compound's stability under various conditions has been investigated, providing essential data for formulation development.

In conclusion, 1-[4-(2-THIENYL)-2-PYRIMIDINYL]-1H-PYRROLE-2-CARBALDEHYDE OXIME represents a promising candidate for therapeutic development, with demonstrated biological activity and manageable pharmacokinetic properties. Ongoing research is focused on elucidating its mechanism of action, optimizing its structure, and evaluating its efficacy in disease models. The compound's unique chemical features and biological profile position it as a valuable tool for both basic research and drug discovery efforts in the chemical biology and pharmaceutical industries.